Cas no 63757-30-2 (2-Propenoic acid, 3-(4-chlorophenyl)-, ethyl ester, (2Z)-)

• Product Name: 2-Propenoic acid, 3-(4-chlorophenyl)-, ethyl ester, (2Z)-
• CAS No: 63757-30-2
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 1657467
• Update Time: 2024-09-12

2-Propenoic acid, 3-(4-chlorophenyl)-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-chlorophenyl)-, ethyl ester, (2Z)-
• 3-(4-Chloro-phenyl)-acrylic acid ethyl ester

• Inchi： 1S/C11H11ClO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2H2,1H3/b8-5-
• InChI Key： MHZFMMSRIDAQIB-YVMONPNESA-N
• SMILES： C(OCC)(=O)/C=C\C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 210.04483
• Monoisotopic Mass: 210.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 307.9±17.0 °C(Predicted)
• PSA: 26.3